Cas no 3514-15-6 (methyl(1-methyl-1H-indol-2-yl)methylamine)

methyl(1-methyl-1H-indol-2-yl)methylamine structure
3514-15-6 structure
Product Name:methyl(1-methyl-1H-indol-2-yl)methylamine
CAS No:3514-15-6
MF:C11H14N2
MW:174.242262363434
MDL:MFCD06801062
CID:1067423
PubChem ID:11401058
Update Time:2025-04-20

methyl(1-methyl-1H-indol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(1-methyl-1H-indol-2-yl)-methanamine
    • 1H-Indole-2-methanamine, N,1-dimethyl-
    • 1-methyl-1H-indole-2-carbaldehyde
    • 1-methyl-2-(methylamino)methylindole
    • 1-methyl-2-(methylaminomethyl)-1H-indole
    • 1-methyl-2-(methylaminomethyl)indole
    • 1-methyl-2-(methylaminomethyl)-indole
    • AG-B-37249
    • AGN-PC-008D7C
    • BB 0220044
    • CTK6I5362
    • methyl-(1-methyl-1H-indol-2-ylmethyl)amine
    • methyl-(1-methyl-1H-indol-2-ylmethyl)-amine
    • N-METHYL-1-(1-METHYL-1H-INDOL-2-YL)-MET
    • SureCN1092961
    • methyl(1-methyl-1H-indol-2-yl)methylamine
    • N-Methyl-1-(1-methyl-1H-indol-2-yl)methanamine
    • 3514-15-6
    • N-methyl-1-(1-methylindol-2-yl)methanamine
    • N-methyl(1-methyl-1H-indol-2-yl)methanamine
    • DTXSID20464680
    • SCHEMBL1092961
    • methyl[(1-methylindol-2-yl)methyl]amine
    • BMINWSYCLTUQSH-UHFFFAOYSA-N
    • F73676
    • MFCD06801062
    • A936199
    • N-Methyl-1-(1-methyl-1H-indol-2-yl)-methanamine, AldrichCPR
    • methyl[(1-methyl-1H-indol-2-yl)methyl]amine
    • EN300-1859531
    • CS-0301565
    • CHEMBL4597449
    • AKOS000343322
    • MDL: MFCD06801062
    • Inchi: 1S/C11H14N2/c1-12-8-10-7-9-5-3-4-6-11(9)13(10)2/h3-7,12H,8H2,1-2H3
    • InChI Key: BMINWSYCLTUQSH-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC=CC=2C=C1CNC

Computed Properties

  • Exact Mass: 174.115698455g/mol
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17Ų

methyl(1-methyl-1H-indol-2-yl)methylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

methyl(1-methyl-1H-indol-2-yl)methylamine Pricemore >>

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